Cas no 188057-28-5 (5-Chloro-3-iodopyridin-2-ol)

• Product Name: 5-Chloro-3-iodopyridin-2-ol
• CAS No: 188057-28-5
• MF: C₅H₃ClINO
• MW: 255.440892457962
• MDL: MFCD08276120
• CID: 850443
• PubChem ID: 19597644
• Update Time: 2025-10-29

5-Chloro-3-iodopyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-iodopyridin-2(1H)-one
• 5-CHLORO-2-HYDROXY-3-IODOPYRIDINE
• 5-Chloro-3-iodopyridin-2-ol
• 5-chloro-3-iodo-1H-pyridin-2-one
• 2(1H)-Pyridinone, 5-chloro-3-iodo-
• 5-chloro-3-iodo-2-pyridinol
• DKIIUJUXHIPYFQ-UHFFFAOYSA-N
• 5-Chloro-3-iodo-2(1H)-pyridinone
• AK145556
• 5-Chloro-3-iodopyridin-2-ol, AldrichCPR
• ST24044639
• Z1269133
• DS-8133
• CS-0041390
• SCHEMBL4150325
• AC-27536
• SY112481
• AKOS022178142
• MFCD08276120
• DB-065633
• Z1269133390
• I10200
• EN300-233601
• DTXSID00598932
• 188057-28-5
• AKOS015848875

• MDL： MFCD08276120
• Inchi： 1S/C5H3ClINO/c6-3-1-4(7)5(9)8-2-3/h1-2H,(H,8,9)
• InChI Key： DKIIUJUXHIPYFQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CNC1=O)Cl

Computed Properties

• Exact Mass: 254.89500
• Monoisotopic Mass: 254.89479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.2

Experimental Properties

• Boiling Point: 295.6±40.0°C at 760 mmHg
• PSA: 33.12000
• LogP: 2.04520

5-Chloro-3-iodopyridin-2-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Chloro-3-iodopyridin-2-ol

Comprehensive Overview of 5-Chloro-3-iodopyridin-2-ol (CAS No. 188057-28-5): Properties, Applications, and Research Insights

5-Chloro-3-iodopyridin-2-ol (CAS No. 188057-28-5) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of chloro and iodo substituents on the pyridine ring, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₅H₃ClINO, and molecular weight of 255.44 g/mol make it a valuable building block for designing complex molecules. Researchers often explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

In recent years, the demand for halogenated pyridines like 5-Chloro-3-iodopyridin-2-ol has surged, driven by their applications in developing targeted therapies and crop protection agents. A trending topic in scientific forums revolves around its role in kinase inhibitor synthesis, a class of compounds widely investigated for cancer treatment. Users frequently search for "5-Chloro-3-iodopyridin-2-ol solubility" or "CAS 188057-28-5 suppliers," reflecting practical concerns in procurement and formulation. The compound’s moderate solubility in polar organic solvents (e.g., DMSO or methanol) and limited water solubility are critical parameters for experimental design.

The spectroscopic properties of 5-Chloro-3-iodopyridin-2-ol are another area of interest. Its NMR spectra typically exhibit distinct peaks for aromatic protons (δ 7.5–8.5 ppm) and hydroxyl groups (δ 10–12 ppm), aiding in structural confirmation. Analytical techniques like HPLC and LC-MS are commonly employed to assess purity, with researchers emphasizing the need for high-grade material (>98%) to ensure reproducibility in reactions. Environmental and safety considerations also feature prominently in discussions, with studies highlighting its stability under inert conditions and recommendations for storage in amber vials at –20°C to prevent degradation.

Emerging trends link CAS 188057-28-5 to green chemistry initiatives, where scientists explore solvent-free or catalytic methods to incorporate it into sustainable workflows. Queries such as "biodegradability of 5-Chloro-3-iodopyridin-2-ol" or "eco-friendly synthesis routes" underscore the growing alignment of industrial practices with environmental stewardship. Additionally, computational studies leveraging AI-driven molecular modeling predict its binding affinities to biological targets, a hot topic in drug repurposing research.

In summary, 5-Chloro-3-iodopyridin-2-ol exemplifies the intersection of synthetic utility and interdisciplinary innovation. Its adaptability in medicinal chemistry, coupled with evolving regulatory and ecological frameworks, positions it as a compound of enduring relevance. Future directions may focus on optimizing its synthetic accessibility or expanding its applications in material science, such as organic electronics or metal-organic frameworks (MOFs).